Cas no 64315-16-8 (Angiotensinogen(tetradecapeptide renin substrate))

• Product Name: Angiotensinogen(tetradecapeptide renin substrate)
• CAS No: 64315-16-8
• MF: C₈₅H₁₂₃N₂₁O₂₀
• MW: 1759.01483941078
• CID: 507676
• PubChem ID: 16133225
• Update Time: 2025-08-05

Angiotensinogen(tetradecapeptide renin substrate) Chemical and Physical Properties

Names and Identifiers

• Angiotensinogen(tetradecapeptide renin substrate)
• ANG- II (ANGIOTENSIN II ), CERTIFIED REFERENCE MATERIAL
• Hypertensinogen(tetradecapeptide)
• Renin substrate (tetradecapeptide)
• Tetradecapeptide reninsubstrate
• Hypertensinogen (tetradecapeptide)
• Tetradecapeptide renin substrate
• 64315-16-8
• Angiotensinogen from porcine plasma, lyophilized powder, 1,500-3,000 units/g protein
• NS00074287
• Renin Substrate Tetradecapeptide porcine, >=97% (HPLC)
• ANGIOTENSINOGEN

• Inchi： 1S/C85H123N21O20/c1-11-48(10)70(105-78(119)62(35-51-23-27-55(109)28-24-51)100-80(121)68(46(6)7)103-72(113)57(19-15-29-91-85(87)88)94-71(112)56(86)38-67(110)111)82(123)101-64(37-53-40-90-43-93-53)83(124)106-30-16-20-66(106)79(120)98-60(33-49-17-13-12-14-18-49)74(115)97-63(36-52-39-89-42-92-52)76(117)95-58(31-44(2)3)73(114)96-59(32-45(4)5)77(118)104-69(47(8)9)81(122)99-61(34-50-21-25-54(108)26-22-50)75(116)102-65(41-107)84(125)126/h12-14,17-18,21-28,39-40,42-48,56-66,68-70,107-109H,11,15-16,19-20,29-38,41,86H2,1-10H3,(H,89,92)(H,90,93)(H,94,112)(H,95,117)(H,96,114)(H,97,115)(H,98,120)(H,99,122)(H,100,121)(H,101,123)(H,102,116)(H,103,113)(H,104,118)(H,105,119)(H,110,111)(H,125,126)(H4,87,88,91)
• InChI Key： XJFQCYIFOWHHFN-UHFFFAOYSA-N
• SMILES： O=C(C(CC1=CN=CN1)NC(C(C(C)CC)NC(C(CC1C=CC(=CC=1)O)NC(C(C(C)C)NC(C(CCCNC(=N)N)NC(C(CC(=O)O)N)=O)=O)=O)=O)=O)N1CCCC1C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(NC(C(=O)O)CO)=O)CC1C=CC(=CC=1)O)=O)C(C)C)=O)CC(C)C)=O)CC(C)C)=O)CC1=CN=CN1)=O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 1757.92532540g/mol
• Monoisotopic Mass: 1757.92532540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 126
• Rotatable Bond Count: 52
• Complexity: 3610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 650Ų

Experimental Properties

• Solubility: H2O: 0.3 mg/mL, clear, colorless

Angiotensinogen(tetradecapeptide renin substrate) Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10-21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Angiotensinogen(tetradecapeptide renin substrate)

Angiotensinogen(tetradecapeptide renin substrate) and CAS No. 64315-16-8: A Comprehensive Overview

The compound with the CAS number 64315-16-8 is a critical component in the field of cardiovascular research, specifically recognized as Angiotensinogen(tetradecapeptide renin substrate). This tetradecapeptide plays a pivotal role in the renin-angiotensin system (RAS), a key hormonal system that regulates blood pressure and fluid balance in the body. Understanding its structure, function, and applications is essential for researchers and pharmaceutical professionals involved in cardiovascular health and related therapeutic interventions.

Angiotensinogen(tetradecapeptide renin substrate) is a precursor protein that is converted into angiotensin I by the enzyme renin. This initial step in the RAS cascade is crucial for the subsequent production of angiotensin II, a potent vasoconstrictor that significantly influences blood pressure regulation. The tetradecapeptide nature of this compound refers to its molecular structure, which consists of 14 amino acids arranged in a specific sequence. This precise arrangement is essential for its biological activity and interaction with renin.

The significance of CAS No. 64315-16-8 lies in its utility as a research tool and a reference standard in biochemical and pharmacological studies. Its availability allows researchers to conduct experiments aimed at understanding the mechanisms of the renin-angiotensin system, as well as to develop new therapeutic strategies for conditions such as hypertension, heart failure, and chronic kidney disease. The compound's purity and stability make it an ideal candidate for use in high-throughput screening assays and other diagnostic applications.

Recent advancements in the field of cardiovascular research have highlighted the importance of Angiotensinogen(tetradecapeptide renin substrate) in understanding the pathophysiology of various diseases. For instance, studies have demonstrated that genetic variations in the angiotensinogen gene can influence an individual's susceptibility to hypertension. Additionally, researchers have explored the potential of targeting the RAS system with novel drugs to mitigate cardiovascular risks. These findings underscore the need for high-quality reference materials like CAS No. 64315-16-8 to support ongoing research efforts.

The development of synthetic methods for producing Angiotensinogen(tetradecapeptide renin substrate) has seen significant progress in recent years. Advances in solid-phase peptide synthesis have enabled researchers to create highly pure peptides with minimal impurities, ensuring reliable results in experimental settings. Moreover, modifications to the peptide structure have been explored to enhance its stability and bioavailability, making it more suitable for therapeutic applications. These innovations have opened new avenues for drug discovery and development in the realm of cardiovascular medicine.

In clinical settings, CAS No. 64315-16-8 serves as a valuable tool for diagnostic purposes. Researchers utilize this compound to develop immunoassays that measure angiotensinogen levels in biological samples, providing insights into an individual's cardiovascular health status. Such assays are particularly useful for early detection and monitoring of conditions associated with RAS dysregulation. Furthermore, the compound's role in biomarker discovery has been explored, with potential applications in personalized medicine approaches.

The future directions of research involving Angiotensinogen(tetradecapeptide renin substrate) are promising and multifaceted. Investigations are ongoing to elucidate the complex interactions within the RAS system and identify new therapeutic targets. Additionally, efforts are being made to develop next-generation drugs that selectively modulate specific components of the RAS without adverse effects. These endeavors hold great promise for improving patient outcomes in cardiovascular diseases.

In conclusion, CAS No. 64315-16-8 represents a cornerstone compound in cardiovascular research, with Angiotensinogen(tetradecapeptide renin substrate) playing a central role in understanding and managing cardiovascular health. Its multifaceted applications in research, diagnostics, and drug development underscore its importance as a critical resource for scientists and healthcare professionals worldwide.